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Compound of Interest

Compound Name: (+)-Tetraconazole

Cat. No.: B135587 Get Quote

(+)-Tetraconazole, a specific stereoisomer of the triazole fungicide Tetraconazole, is

distinguished by its unique chemical properties. The following table summarizes its key

chemical identifiers.

Identifier Value

CAS Registry Number 131320-41-7[1][2]

IUPAC Name
1-[(2R)-2-(2,4-dichlorophenyl)-3-(1,1,2,2-

tetrafluoroethoxy)propyl]-1,2,4-triazole[2]

Molecular Formula C₁₃H₁₁Cl₂F₄N₃O[1][2]

Molecular Weight 372.15 g/mol [1]

InChI

InChI=1S/C13H11Cl2F4N3O/c14-9-1-2-

10(11(15)3-9)8(4-22-7-20-6-21-22)5-23-

13(18,19)12(16)17/h1-3,6-8,12H,4-

5H2/t8-/m1/s1[1][2]

InChIKey LQDARGUHUSPFNL-MRVPVSSYSA-N[1][2]

Canonical SMILES
C1=CC(=C(C=C1Cl)Cl)--INVALID-LINK--

COC(C(F)F)(F)F[1]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b135587?utm_src=pdf-interest
https://www.benchchem.com/product/b135587?utm_src=pdf-body
https://commonchemistry.cas.org/detail?cas_rn=131320-41-7
https://pubchem.ncbi.nlm.nih.gov/compound/11603162
https://pubchem.ncbi.nlm.nih.gov/compound/11603162
https://commonchemistry.cas.org/detail?cas_rn=131320-41-7
https://pubchem.ncbi.nlm.nih.gov/compound/11603162
https://commonchemistry.cas.org/detail?cas_rn=131320-41-7
https://commonchemistry.cas.org/detail?cas_rn=131320-41-7
https://pubchem.ncbi.nlm.nih.gov/compound/11603162
https://commonchemistry.cas.org/detail?cas_rn=131320-41-7
https://pubchem.ncbi.nlm.nih.gov/compound/11603162
https://commonchemistry.cas.org/detail?cas_rn=131320-41-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed experimental protocols for the synthesis, characterization, or specific bioassays of (+)-
Tetraconazole are not readily available in the public domain. Tetraconazole, as a commercial

fungicide, is typically used as a racemic mixture.[3] Its primary mode of action is the inhibition

of ergosterol biosynthesis in fungi, which disrupts the formation of cell membranes.[3][4]

Visualizations
The following diagram illustrates the chemical structure of (+)-Tetraconazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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